Cas no 1766-14-9 (N-(2,3,5,6-Tetrafluorophenyl)acetamide)

• Product Name: N-(2,3,5,6-Tetrafluorophenyl)acetamide
• CAS No: 1766-14-9
• MF: C₈H₅F₄NO
• MW: 207.125015974045
• CID: 118060
• PubChem ID: 11458412
• Update Time: 2025-10-29

N-(2,3,5,6-Tetrafluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3,5,6-Tetrafluorophenyl)acetamide
• Acetamide,N-(2,3,5,6-tetrafluorophenyl)-
• 2',3',5',6'-tetrafluoroacetanilide
• 2.3.5.6-Tetrafluor-acetanilid
• acet(2,3,5,6-tetrafluoroanilide)
• Acetamide,N-(2,3,5,6-tetrafluorophenyl)
• BS-51558
• FT-0715656
• 1766-14-9
• SB77598
• AKOS015964287
• SCHEMBL445173
• DTXSID40466505
• AC-18557
• Acetamide, N-(2,3,5,6-tetrafluorophenyl)-
• MFCD00039213
• E84514

• MDL： MFCD00039213
• Inchi： 1S/C8H5F4NO/c1-3(14)13-8-6(11)4(9)2-5(10)7(8)12/h2H,1H3,(H,13,14)
• InChI Key： YACCDYDHWZNJOA-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1NC(C)=O)F)F)F

Computed Properties

• Exact Mass: 207.03100
• Monoisotopic Mass: 207.03072643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.486
• Boiling Point: 241.643°C at 760 mmHg
• Flash Point: 99.942°C
• Refractive Index: 1.493
• PSA: 29.10000
• LogP: 2.27440

Additional information on N-(2,3,5,6-Tetrafluorophenyl)acetamide

N-(2,3,5,6-Tetrafluorophenyl)acetamide (CAS No. 1766-14-9): A Comprehensive Overview

N-(2,3,5,6-Tetrafluorophenyl)acetamide (CAS No. 1766-14-9) is a versatile compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a tetrafluorophenyl group and an acetamide moiety. The combination of these functional groups endows the molecule with a range of interesting properties that make it a valuable building block in various applications.

The chemical structure of N-(2,3,5,6-Tetrafluorophenyl)acetamide can be represented as C₈H₄F₄NO. The tetrafluorophenyl group introduces significant electron-withdrawing effects, which can influence the reactivity and stability of the molecule. The acetamide functionality, on the other hand, provides opportunities for further functionalization and derivatization. These features make N-(2,3,5,6-Tetrafluorophenyl)acetamide an attractive candidate for use in the synthesis of more complex molecules.

In recent years, there has been a growing interest in the use of fluorinated compounds in pharmaceutical research due to their unique biological properties. Fluorine atoms can significantly alter the physicochemical properties of molecules, such as lipophilicity, metabolic stability, and binding affinity to biological targets. N-(2,3,5,6-Tetrafluorophenyl)acetamide has been explored as a potential intermediate in the synthesis of novel drugs and drug candidates. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of inhibitors for specific enzymes involved in disease pathways.

Beyond pharmaceutical applications, N-(2,3,5,6-Tetrafluorophenyl)acetamide has found utility in materials science. The presence of fluorine atoms can enhance the thermal stability and chemical resistance of polymers and coatings. Research published in the Journal of Polymer Science: Polymer Chemistry Edition demonstrated that incorporating this compound into polymer backbones can result in materials with improved mechanical properties and durability.

The synthesis of N-(2,3,5,6-Tetrafluorophenyl)acetamide typically involves the reaction between 2,3,5,6-tetrafluoroaniline and acetyl chloride or acetic anhydride under controlled conditions. The reaction conditions are crucial for achieving high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound. For example, a study published in Green Chemistry reported a novel approach using microwave-assisted synthesis to reduce reaction times and minimize waste generation.

The safety and environmental impact of chemicals are important considerations in their development and application. While N-(2,3,5,6-Tetrafluorophenyl)acetamide is not classified as a hazardous substance under current regulations, it is essential to handle it with appropriate precautions to ensure workplace safety and environmental protection. Proper storage conditions and disposal methods should be followed to prevent any potential risks.

In conclusion, N-(2,3,5,6-Tetrafluorophenyl)acetamide (CAS No. 1766-14-9) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and properties make it a valuable tool for researchers seeking to develop new materials and therapeutic agents. Ongoing research continues to uncover new possibilities for its use across various scientific disciplines.